Cas no 351421-19-7 (O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate)

• Product Name: O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate
• CAS No: 351421-19-7
• MF: C₂₁H₂₄N₄O₁₂
• MW: 524.434865951538
• CID: 302913
• PubChem ID: 71312739
• Update Time: 2025-05-19

O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• D-Gluconimidic acid,2-(acetylamino)-2-deoxy-N-[[[(4-nitrophenyl)amino]carbonyl]oxy]-, d-lactone, 3,4,6-triacetate (9CI)
• O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate
• [(2R,3S,4R,5R,6E)-5-acetamido-3,4-diacetyloxy-6-[(4-nitrophenyl)carbamoyloxyimino]oxan-2-yl]methyl acetate
• D-Gluconimidic acid,2-(acetylamino)-2-deoxy-N-[[[(4-nitrophenyl)amino]carbonyl]oxy]-, d-lacton...
• O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbama...
• 2-(Acetylamino)-2-deoxy-N-[[[(4-nitrophenyl)amino]carbonyl]oxy]-D-gluconimidic Acid 3,4,6-Triacetate
• currency-Lactone
• O-(2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-D-GLUCOPYRANOSYLIDENE)AMINO N-(4-NITROPHENYL)CARBAMATE
• 351421-19-7

• Inchi： 1S/C21H24N4O12/c1-10(26)22-17-19(35-13(4)29)18(34-12(3)28)16(9-33-11(2)27)36-20(17)24-37-21(30)23-14-5-7-15(8-6-14)25(31)32/h5-8,16-19H,9H2,1-4H3,(H,22,26)(H,23,30)/b24-20+/t16-,17-,18-,19-/m1/s1
• InChI Key： VPLIDGXKILYSJS-HOWPJYOHSA-N
• SMILES： O1/C(/[C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)=N/OC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 524.13900
• Monoisotopic Mass: 524.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.507
• Refractive Index: 1.603
• PSA: 213.74000
• LogP: 1.77390

Additional information on O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate

Research Briefing on O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate (CAS: 351421-19-7)

O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate (CAS: 351421-19-7) is a specialized chemical compound with significant applications in glycobiology and medicinal chemistry. Recent studies have highlighted its role as a glycosyl donor in the synthesis of complex carbohydrates and glycoconjugates, which are critical for understanding biological processes such as cell signaling, immune response, and pathogen-host interactions. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

The compound's unique structure, featuring an acetamido group and a nitrophenyl carbamate moiety, makes it a valuable tool for chemoselective glycosylation reactions. Recent work by Zhang et al. (2023) demonstrated its efficacy in the stereoselective synthesis of β-linked N-acetylglucosamine (GlcNAc) derivatives, which are essential for studying glycosylation patterns in cancer cells. The study utilized NMR spectroscopy and mass spectrometry to confirm the high yield and purity of the synthesized products, underscoring the compound's reliability as a glycosyl donor.

In addition to its synthetic applications, O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate has been investigated for its role in modulating enzymatic activity. A 2024 study by Lee and colleagues explored its interaction with glycosidases, revealing that the compound acts as a competitive inhibitor for certain bacterial enzymes. This finding opens new avenues for developing antimicrobial agents targeting pathogenic glycosidases, particularly in antibiotic-resistant strains.

Further research has also examined the compound's potential in drug delivery systems. For instance, a 2023 publication in the Journal of Medicinal Chemistry described its incorporation into prodrug formulations designed for targeted release in acidic environments, such as tumor microenvironments. The study reported enhanced drug stability and controlled release kinetics, suggesting promising applications in oncology therapeutics.

Despite these advancements, challenges remain in optimizing the compound's solubility and bioavailability for in vivo applications. Recent efforts by several research groups have focused on derivatization strategies to improve its physicochemical properties while retaining its functional efficacy. These studies highlight the ongoing importance of O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate as a versatile tool in both basic research and applied pharmaceutical development.

In conclusion, the latest research underscores the multifaceted utility of O-(2-Acetamido-2-deoxy-3,4,6-tri-o-acetyl-D-glucopyranosylidene)amino N-(4-nitrophenyl)carbamate (CAS: 351421-19-7) in glycobiology and drug discovery. Its applications range from synthetic chemistry to therapeutic development, making it a compound of enduring interest in the chemical and biomedical sciences. Future studies are expected to further elucidate its mechanisms of action and expand its practical applications in medicine and biotechnology.